Cas no 133342-43-5 (2-tert-butyl-6-fluorophenol)
2-tert-butyl-6-fluorophenol structure
Product Name:2-tert-butyl-6-fluorophenol
CAS No:133342-43-5
MF:C10H13FO
MW:168.208026647568
MDL:MFCD16996875
CID:839114
PubChem ID:14930835
Update Time:2025-04-19
2-tert-butyl-6-fluorophenol Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 2-(1,1-dimethylethyl)-6-fluoro-
- 2-tert-butyl-6-fluorophenol
- 2-tert-Butyl-6-fluorophen...
- 2-(tert-butyl)-6-fluorophenol
- PHENOL, 2-(1,1-DIMETHYLETHYL)-6-FLUORO-
- CS-0054894
- MFCD16996875
- HXSHBPODBUFXPT-UHFFFAOYSA-N
- AKOS016015575
- PB18187
- SY098261
- 2-(1,1-dimethylethyl)-6-fluorophenol
- SCHEMBL13141632
- 133342-43-5
- BS-42735
- DB-343942
-
- MDL: MFCD16996875
- Inchi: 1S/C10H13FO/c1-10(2,3)7-5-4-6-8(11)9(7)12/h4-6,12H,1-3H3
- InChI Key: HXSHBPODBUFXPT-UHFFFAOYSA-N
- SMILES: FC1=CC=CC(=C1O)C(C)(C)C
Computed Properties
- Exact Mass: 168.09509
- Monoisotopic Mass: 168.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.059
- Boiling Point: 199 ºC
- Flash Point: 88 ºC
- PSA: 20.23
2-tert-butyl-6-fluorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM106504-1g |
2-tert-butyl-6-fluorophenol |
133342-43-5 | 95+% | 1g |
$250 | 2021-06-17 | |
| Fluorochem | 093935-500mg |
2-tert-Butyl-6-fluorophenol |
133342-43-5 | 95% | 500mg |
£101.00 | 2022-03-01 | |
| Fluorochem | 093935-1g |
2-tert-Butyl-6-fluorophenol |
133342-43-5 | 95% | 1g |
£169.00 | 2022-03-01 | |
| Fluorochem | 093935-5g |
2-tert-Butyl-6-fluorophenol |
133342-43-5 | 95% | 5g |
£506.00 | 2022-03-01 | |
| Fluorochem | 093935-10g |
2-tert-Butyl-6-fluorophenol |
133342-43-5 | 95% | 10g |
£844.00 | 2022-03-01 | |
| Chemenu | CM106504-1g |
2-tert-butyl-6-fluorophenol |
133342-43-5 | 95%+ | 1g |
$750 | 2023-03-07 | |
| abcr | AB454524-500 mg |
2-tert-Butyl-6-fluorophenol; . |
133342-43-5 | 500MG |
€180.50 | 2022-06-10 | ||
| abcr | AB454524-1 g |
2-tert-Butyl-6-fluorophenol; . |
133342-43-5 | 1g |
€240.20 | 2023-04-22 | ||
| eNovation Chemicals LLC | D499471-1G |
2-tert-butyl-6-fluorophenol |
133342-43-5 | 97% | 1g |
$155 | 2024-07-21 | |
| eNovation Chemicals LLC | D499471-5G |
2-tert-butyl-6-fluorophenol |
133342-43-5 | 97% | 5g |
$640 | 2024-07-21 |
2-tert-butyl-6-fluorophenol Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
133342-43-5 (2-tert-butyl-6-fluorophenol) Related Products
- 24539-97-7(2-Ethyl-6-fluorophenol)
- 133342-44-6(6-Tert-butyl-2-fluoro-3-methylphenol)
- 174791-66-3(Phenol, 4-fluoro-2,6-bis(1-methylethyl)-)
- 357611-22-4(2-Tert-butyl-4-fluorophenol)
- 38946-63-3(Phenol,4-(1,1-dimethylethyl)-2-fluoro-)
- 911817-90-8( )
- 869634-73-1(1,3-Benzenediol, 4,4'-(phenylmethylene)bis[6-fluoro-)
- 78231-86-4(Phenol, 2,4-bis(1,1-dimethylethyl)-6-fluoro-)
- 195300-31-3(PHENOL, 2-FLUORO-6-(2-PHENYLETHYL)-)
- 58297-19-1(Phenol, 2,6-bis(1,1-dimethylethyl)-4-fluoro-)
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